Cas no 1133116-17-2 (5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 1133116-17-2
• MF: C₁₂H₁₂ClN₃O₃
• MW: 281.694981575012
• MDL: MFCD11855935
• CID: 856633
• PubChem ID: 46739370
• Update Time: 2025-11-02

5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-CHLORO-2-METHYLPROPAN-2-YL)-3-(3-NITROPHENYL)-1,2,4-OXADIAZOLE
• ACMC-2099j4
• AG-D-33075
• AK-93720
• ANW-16622
• BD231099
• CTK4A8243
• KB-40562
• AKOS015850583
• DB-358521
• DTXSID80674980
• CS-0211435
• 1133116-17-2
• BS-23284
• MFCD11855935
• 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD11855935
• Inchi： 1S/C12H12ClN3O3/c1-12(2,7-13)11-14-10(15-19-11)8-4-3-5-9(6-8)16(17)18/h3-6H,7H2,1-2H3
• InChI Key： AZOFBWUQAQMFFL-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 281.05700
• Monoisotopic Mass: 281.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 3.68440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS: 1133116-17-2)

The compound 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS: 1133116-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, belonging to the 1,2,4-oxadiazole family, is characterized by its unique structural features, including a chloro-substituted isopropyl group and a nitro-substituted phenyl ring. These structural motifs are known to contribute to its biological activity, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it exhibits notable activity against specific molecular targets, including enzymes and receptors implicated in various disease pathways. For instance, research has indicated that 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole may act as an inhibitor of certain kinases, which are critical regulators of cellular signaling processes. This inhibitory activity could potentially be harnessed for the development of novel therapeutics for conditions such as cancer and inflammatory diseases.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential antimicrobial effects. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, highlighting its versatility as a bioactive molecule. The presence of the nitro group in its structure is believed to enhance its interaction with microbial enzymes, thereby disrupting essential metabolic pathways in these organisms. These findings underscore the compound's potential as a lead structure for the development of new antimicrobial agents.

The synthesis and optimization of 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Furthermore, structure-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on its biological activity. These efforts have led to the identification of derivatives with improved potency and selectivity, paving the way for further preclinical development.

Despite these promising developments, several challenges remain to be addressed. For example, the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles, need to be thoroughly characterized to assess its suitability as a drug candidate. Additionally, potential toxicity concerns must be carefully evaluated to ensure its safety for therapeutic use. Ongoing research is expected to provide deeper insights into these aspects, ultimately determining the compound's translational potential.

In conclusion, 5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS: 1133116-17-2) represents a promising scaffold in medicinal chemistry, with demonstrated activity against multiple biological targets. Continued research efforts are likely to uncover new applications and optimize its therapeutic potential, making it a valuable asset in the quest for novel treatments for various diseases.